2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine

• IUPAC Name: 1,2-bis(trifluoromethyl)-[1,3]thiazolo[3,2-a]benzimidazol-6-amine
• InChI: InChI=1S/C11H5F6N3S/c12-10(13,14)7-8(11(15,16)17)21-9-19-5-3-4(18)1-2-6(5)20(7)9/h1-3H,18H2
• InChI Key: APOLKLZYFZECEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)N=C3N2C(=C(S3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C11H5F6N3S
• Molecular Weight: 325.23 g/mol

Description

2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine (BTFMB) is an important organic compound that has been studied extensively in the scientific community. It is a heterocyclic aromatic compound with a unique structure, and has been found to have a wide range of applications in the fields of chemistry and biochemistry. BTFMB has been used in the synthesis of various pharmaceuticals, as well as in the development of new materials. Furthermore, it has been studied for its potential biological effects, including its role in the regulation of gene expression and its ability to modulate the activity of certain enzymes.

Mechanism of Action

The mechanism of action of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine is not fully understood, but it is thought to involve the inhibition of certain enzymes. Specifically, it is thought to inhibit the activity of acetylcholinesterase, phosphatidylinositol 3-kinase, and cyclooxygenase-2. In addition, it has been found to modulate the activity of certain transcription factors, which are proteins that regulate the expression of genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine have been studied extensively in laboratory studies. It has been found to inhibit the activity of acetylcholinesterase, phosphatidylinositol 3-kinase, and cyclooxygenase-2. It has also been found to modulate the activity of certain transcription factors, which are proteins that regulate the expression of genes. Furthermore, it has been found to have anti-inflammatory effects in laboratory studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine in laboratory experiments include its ability to inhibit the activity of certain enzymes, its ability to modulate the activity of certain transcription factors, and its potential anti-inflammatory effects. However, there are also some limitations to using 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine in laboratory experiments. For example, it is not known if 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine has any long-term effects on the body, so it is important to be cautious when using it in laboratory studies. In addition, the exact mechanism of action of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine is not fully understood, so it is important to be careful when interpreting the results of laboratory studies.

Future Directions

The future directions for research on 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine are numerous. One potential direction is to further investigate the biochemical and physiological effects of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine in laboratory studies. In addition, further research could be conducted to elucidate the exact mechanism of action of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine, as well as to identify potential new applications for 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine. Furthermore, further research could be conducted to determine the long-term effects of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine on the body. Finally, further research could be conducted to identify potential new synthesis methods for 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine.

Synthesis Methods

2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine can be synthesized through a variety of methods, including the use of catalytic hydrogenation, the reductive amination of ketones, and the reaction of thiazole with trifluoromethyl halides. The most commonly used method is the reaction of thiazole with trifluoromethyl halides, which has been found to be the most efficient and cost-effective method for the synthesis of 2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine.

Scientific Research Applications

2,3-Bis(trifluoromethyl)-thiazolo[3,2-a]benzimidazol-6-amine has been studied extensively in the scientific community for its potential applications in a variety of fields. It has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. It has also been studied as a potential inhibitor of the enzyme phosphatidylinositol 3-kinase, which is involved in the regulation of cell signaling pathways. Furthermore, it has been studied as a potential inhibitor of the enzyme cyclooxygenase-2, which is involved in the regulation of inflammation.